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Compound of Interest

Compound Name: HT-2 Toxin 13C22
CAS No.: 1486469-92-4
Cat. No.: B3025796
. J

Executive Summary & Substance Profile

HT-2 Toxin 13C22 is a fully carbon-13 labeled internal standard used in isotope dilution mass
spectrometry (IDMS) for the precise quantification of Type A trichothecenes. While the 13C-
labeling renders the molecule non-radioactive, it remains chemically identical to the native
toxin.

CRITICAL WARNING: The 13C isotope labeling does not mitigate biological toxicity. This
substance is a potent inhibitor of protein synthesis and must be handled as an acutely toxic
biohazard.
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Property Specification

Chemical Name HT-2 Toxin (fully 13C labeled)

26934-87-2 (Native); Labeled CAS varies by

vendor

CAS Number

Acute Toxic (Oral/Dermal/Inhalation); Skin
Hazard Class )
Irritant

Radioactivity NONE (Stable Isotope)

12,13-Epoxide ring (inhibits 60S ribosomal

Target Mechanism )
subunit)

Chemical Oxidation (NaOCI + NaOH) followed

Primary Disposal Method . .
by Incineration

The Mechanism of Toxicity & Deactivation

To safely dispose of HT-2 Toxin, one must understand its "warhead": the 12,13-epoxide ring.

o Toxicity: The epoxide group binds to the 60S ribosomal subunit, preventing polypeptide chain
initiation. This causes rapid cellular necrosis, particularly in contact tissues (skin, gut, lungs).

» Deactivation Logic: Simple hydrolysis is insufficient. The protocol below utilizes oxidative
cleavage to break the epoxide ring. We utilize a combination of Sodium Hypochlorite
(NaOCI) and Sodium Hydroxide (NaOH) to ensure rapid and irreversible destruction of the
toxin's core structure.

Operational Protocol: Chemical Deactivation

Scope: This protocol applies to liquid waste (LC-MS eluents), contaminated glassware, and
spill cleanup residues.

Reagent Preparation: "Deactivation Solution A"

e Sodium Hypochlorite (NaOCI): 5% (Standard household bleach concentration is acceptable
if fresh).
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e Sodium Hydroxide (NaOH): 0.1 M (approx.[1] 0.4% wi/v).
e Preparation: Mix equal parts to create an alkaline hypochlorite solution.

o Why Alkali? The addition of NaOH stabilizes the hypochlorite and accelerates the
hydrolysis of the ester bonds in the toxin while the chlorine attacks the double bonds and
epoxide ring.

Step-by-Step Deactivation Workflow

e Segregation: Isolate HT-2 waste from general solvent waste. Do NOT mix with acids (risk of
Chlorine gas evolution) or ammonia.

o Application:
o Liquids: Add "Deactivation Solution A" to the liquid waste in a 1:1 ratio.
o Solids/Glassware: Fully immerse items in "Deactivation Solution A."

o Reaction Time: Allow to stand for minimum 4 hours (Overnight is preferred for >99.9%
inactivation).

o Neutralization: After the soak period, check pH. Neutralize with dilute HCI or Sodium
Thiosulfate if required by local EHS before final disposal.

o Final Disposal: The deactivated solution can often be treated as standard chemical waste
(check local regulations).
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Figure 1: Chemical Deactivation Workflow for Trichothecene Mycotoxins.

Waste Classification & Packaging

Because HT-2 13C22 is a high-value standard, waste volumes are typically low
(microliters/milligrams). However, regulatory classification is strict.

A. Regulatory Status (RCRA - USA)
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While HT-2 is not explicitly "P-listed" by name in 40 CFR 261.33, it is a Type A Trichothecene.
Most institutional EHS bodies classify it as Acutely Toxic.

e Recommendation: Manage as P-List Equivalent.

o Consequence: Empty vials cannot be "trash”; they must be disposed of as hazardous waste
unless triple-rinsed with Deactivation Solution A.

B_Packaging & | abeling
Container Type Labeling Requirement Handling Note

Double-contain in a clear zip-

Primary Container "Acutely Toxic: HT-2 Toxin" b
ag.
] "Biohazard / Toxin Do not recap needles. Place in

Sharps (Needles/Tips) ) o ]

Contaminated" rigid sharps bin.

o "Deactivated Mycotoxin List constituents (e.g., Water,

Liquid Waste o

Waste" Bleach, Acetonitrile).

Crucial Note on Isotopes: Ensure the label explicitly states "Stable Isotope (13C) - NON-
RADIOACTIVE."

e Reasoning: Radiation Safety Officers (RSO) often flag "C14" or "H3" labeled items. "13C"
can cause confusion during waste audits. Clear labeling prevents costly delays and
unnecessary Geiger counter surveys.

Emergency Spill Response

Scenario: A ImL vial of HT-2 Toxin standard breaks on the bench.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a
lab coat. If powder form (unlikely for standards), use N95/P100 respiratory protection.

o Contain: Place absorbent pads over the spill.

 Inactivate: Gently pour Deactivation Solution A (Bleach/NaOH) over the pads, starting from
the edges moving inward.
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o Do not spray: Spraying can aerosolize the toxin.

o Wait: Allow 30 minutes contact time.

o Cleanup: Collect pads into a biohazard/hazardous waste bag. Wipe the surface again with
water, then acetone.
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Figure 2: Emergency Spill Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3025796?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464924/
https://iwaste.epa.gov/guidance/chemical-biological/agent-info?agent=trichothecene-mycotoxins
http://www.famic.go.jp/ffis/woah/obj/hc_T2toxin.pdf
https://greenworksllc.com/learn/mycotoxins-introduction-and-remediation/
https://www.mdpi.com/1420-3049/26/22/6868
https://pmc.ncbi.nlm.nih.gov/articles/PMC4570218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4570218/
https://www.benchchem.com/product/b3025796#ht-2-toxin-13c22-proper-disposal-procedures
https://www.benchchem.com/product/b3025796#ht-2-toxin-13c22-proper-disposal-procedures
https://www.benchchem.com/product/b3025796#ht-2-toxin-13c22-proper-disposal-procedures
https://www.benchchem.com/product/b3025796#ht-2-toxin-13c22-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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